Cas no 58879-39-3 (1-Dodecen-3-one)

• Product Name: 1-Dodecen-3-one
• CAS No: 58879-39-3
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 340542
• PubChem ID: 12804418
• Update Time: 2025-04-19

1-Dodecen-3-one Chemical and Physical Properties

Names and Identifiers

• 1-Dodecen-3-one
• dodec-1-en-3-one
• 3-oxo-1-dodecene
• SY314197
• 58879-39-3
• MFCD02259813
• DTXSID60510276
• SCHEMBL811784
• LMFA12000162

• Inchi： 1S/C12H22O/c1-3-5-6-7-8-9-10-11-12(13)4-2/h4H,2-3,5-11H2,1H3
• InChI Key： HFIPGXZCEJXIAM-UHFFFAOYSA-N
• SMILES： O=C(C=C)CCCCCCCCC

Computed Properties

• Exact Mass: 182.16700
• Monoisotopic Mass: 182.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 9
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.88220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds